Cas no 2406-25-9 (Nitroxide,bis(1,1-dimethylethyl))

• Product Name: Nitroxide,bis(1,1-dimethylethyl)
• CAS No: 2406-25-9
• Molecular Formula: C₈H₁₉NO
• Molecular Weight: 145.24256
• MDL: MFCD00008800
• CID: 259839
• PubChem ID: 24857936

Nitroxide,bis(1,1-dimethylethyl) Properties

Names and Identifiers

• Nitroxide,bis(1,1-dimethylethyl)
• di-Tert-Butyl Nitroxide
• DI-T-BUTYL NITROXIDE
• di-t-Butylnitroxyl
• DI-TERT-BUTYL NITROXYL
• di-tert-butylnitroxide radical
• ditertiary butyl nitroxide
• Dtbn
• N,N-di-tert-butylnitroxide
• nitroxide,di-tert-butyl

• MDL： MFCD00008800
• InChIKey： CKJMHSMEPSUICM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H19NO/c1-7(2,3)9(10)8(4,5)6/h10H,1-6H3
• SMILES： ON(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 144.13900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Heavy Atom Count: 10
• Complexity: 93.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.23090
• PSA: 3.24000
• Refractive Index: n20/D 1.435(lit.)
• Boiling Point: 74-75 °C/34 mmHg(lit.)
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.9495 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines